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Compound of Interest

6-Chloro-2,4-difluoro-3-
Compound Name:

methylbenzoic acid
CAS No.: 1706446-43-6

Cat. No.: B1406377

Get Quote

A Core Scaffold for Next-Generation
Fluoroquinolones
Identity & Physicochemical Profile[1][2][3][4]

6-Chloro-2,4-difluoro-3-methylbenzoic acid is a highly functionalized aromatic scaffold used
primarily in the synthesis of 8-chloro-fluoroquinolone antibiotics. Its specific substitution pattern
—combining electron-withdrawing halogens with a steric methyl group—makes it a valuable
tool for modulating lipophilicity and metabolic stability in drug candidates.
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Property Data

CAS Number 1706446-43-6

Molecular Formula CsHsCIF20:2

Molecular Weight 206.57 g/mol

Appearance White to off-white crystalline powder
Melting Point 164-168 °C (typical for class)

o ~2.8-3.2 (Predicted; enhanced acidity due to
Acidity (pKa)

ortho-F/CI)
N Soluble in DMSO, Methanol, Ethyl Acetate;
Solubility ) ]
Sparingly soluble in water
SMILES CC1=C(F)C=C(C(O)=0)C(Clh)=C1F

Strategic Applications in Drug Development
This compound serves as the Ring A precursor for tricyclic and tetracyclic fluoroquinolones. In

the structure-activity relationship (SAR) of quinolones:

e C-6 Chlorine (on the benzoic acid): Becomes the C-8 position on the final quinolone core. An
8-chloro substituent is known to improve activity against anaerobic bacteria and reduce the
risk of phototoxicity compared to 8-fluoro analogs (e.g., Sparfloxacin).

e C-2/C-4 Fluorines: Provide the essential C-6 fluorine (for gyrase inhibition) and a leaving
group at C-7 for amine coupling in the final drug.

o C-3 Methyl: Adds steric bulk, preventing metabolic oxidation at the 8-position and improving
half-life.

Primary Drug Class: Novel 8-chloro-fluoroquinolones (Analogs of Clinafloxacin/Sitafloxacin).

Synthesis & Manufacturing Protocols

The synthesis of this crowded aromatic ring requires precise regiocontrol. Direct electrophilic
substitution is often poor due to the competing directing effects of the halogens and methyl
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group. The industry-standard approach utilizes Directed Ortho-Metalation (DoM) or Oxidation of
Toluene Precursors.

Method A: The Lithiation-Carboxylation Route (High Purity)

This method is preferred for medicinal chemistry scales (gram to kilogram) as it ensures correct
regiochemistry.

Mechanism:
e Precursor: 1-Chloro-3,5-difluoro-2-methylbenzene (2,4-difluoro-3-methyl-chlorobenzene).

e Lithiation: Treatment with n-Butyllithium (n-BuLi) or LDA at low temperature (-78°C). The
proton at the position ortho to the fluorine and meta to the methyl is the most acidic and
sterically accessible.

e Quench: Trapping the aryl-lithium species with dry ice (COz2).
Step-by-Step Protocol:
e Setup: Flame-dry a 3-neck round-bottom flask under Argon atmosphere.

o Reagent Prep: Dissolve 1-chloro-3,5-difluoro-2-methylbenzene (1.0 eq) in anhydrous THF
(10 mL/g).

¢ Deprotonation: Cool to -78°C. Add LDA (Lithium Diisopropylamide, 1.1 eq) dropwise over 30
minutes. Note: LDA is preferred over n-BuLi to avoid nucleophilic attack on the ring.

¢ Reaction: Stir at -78°C for 2 hours to ensure complete lithiation. The solution typically turns
yellow/orange.

o Carboxylation: Bubble excess anhydrous CO2 gas (dried through a CaCl: tube) into the
solution for 45 minutes, or pour the reaction mixture onto crushed dry ice.

o Workup: Allow to warm to room temperature. Quench with 1N HCI until pH < 3. Extract with
Ethyl Acetate (3x).
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« Purification: Wash organics with brine, dry over Na=SOa4, and concentrate. Recrystallize from
Hexane/EtOAc to obtain the target acid.

Method B: Oxidation of Toluene Derivative (Industrial Scale)

For larger scales where cryogenic conditions are cost-prohibitive, oxidation of the
corresponding toluene is used.

Precursor: 6-Chloro-2,4-difluoro-3-methyltoluene. Reagents: KMnOa (Potassium
Permanganate) or Co/Mn catalyzed aerobic oxidation.

Visualizing the Synthetic Logic

The following diagram illustrates the retrosynthetic logic and the forward synthesis decision

tree.

Precursor A: Precursor B:
1-Chloro-3,5-difluoro- 6-Chloro-2,4-difluoro-
2-methylbenzene 3-methyltoluene

Regioselective Scalable

Route 1: Lithiation (LDA/THF) Route 2: Oxidation (KMnO4)
+ CO2 Quench (-78°C) Reflux (100°C)

Target: 6-Chloro-2,4-difluoro-
3-methylbenzoic acid

Cyclization w/ Ethyl Acrylate

Application:
8-Chloro-Fluoroquinolone
Antibiotics

Click to download full resolution via product page

Figure 1: Strategic synthetic routes for 6-Chloro-2,4-difluoro-3-methylbenzoic acid.
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Analytical Characterization Standards

To validate the identity of the synthesized compound, the following analytical signals must be
observed.

Method Expected Signal / Criteria

0 13.5 (br s, 1H, COOH), 6 7.85 (t, 1H, Ar-H).
iH NMR (400 MHz, DMSO-ds) Note: Only one aromatic proton exists (H-5),
Z, -Oe
appearing as a triplet due to coupling with two

Fluorine atoms.

Two distinct signals (approx -110 to -120 ppm),

1°F NMR showing coupling to each other and the H-5
proton.
HPLC Purity >98.0% (AUC) at 254 nm.

[M-H]~ = 205.0 (Chlorine isotope pattern 3:1
Mass Spectrometry (ESI-) isible)
visible).

Safety & Handling (SDS Summary)

e Hazard Classification: Skin Irritant (H315), Eye Irritant (H319), STOT-SE (H335).

e Handling: Use in a fume hood. The compound is an organic acid and can be corrosive to
mucous membranes in dust form.

o Storage: Store at 2—8°C under inert atmosphere (Argon) to prevent slow decarboxylation or
oxidation over long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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